Cas no 891091-42-2 (N-(3-chloro-4-methylphenyl)-2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide
• CAS No: 891091-42-2
• MF: C₂₄H₂₀Cl₂N₂O₃S
• MW: 487.398202896118
• CID: 5511744
• Update Time: 2025-06-15

N-(3-chloro-4-methylphenyl)-2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetamide, N-(3-chloro-4-methylphenyl)-3-[[(3-chlorophenyl)methyl]sulfonyl]-
• N-(3-chloro-4-methylphenyl)-2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide

• Inchi： 1S/C24H20Cl2N2O3S/c1-16-9-10-19(12-21(16)26)27-24(29)14-28-13-23(20-7-2-3-8-22(20)28)32(30,31)15-17-5-4-6-18(25)11-17/h2-13H,14-15H2,1H3,(H,27,29)
• InChI Key： ARTIKRVOMUAMBK-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C)C(Cl)=C2)=O)C2=C(C=CC=C2)C(S(CC2=CC=CC(Cl)=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(3-chloro-4-methylphenyl)-2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide

Comprehensive Overview of N-(3-chloro-4-methylphenyl)-2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide (CAS No. 891091-42-2)

N-(3-chloro-4-methylphenyl)-2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide (CAS No. 891091-42-2) is a specialized organic compound with a complex molecular structure, featuring a unique combination of chlorophenyl, methylphenyl, and methanesulfonyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in targeted therapies and crop protection. Its indole core and acetamide linkage contribute to its bioactivity, making it a subject of interest for researchers exploring novel small-molecule inhibitors or modulators.

In recent years, the demand for sulfonamide derivatives and heterocyclic compounds like N-(3-chloro-4-methylphenyl)-2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide has surged, driven by their versatility in drug discovery. Researchers frequently search for terms such as "indole-based sulfonamides" or "chlorophenyl acetamide derivatives" to identify compounds with similar pharmacological profiles. This compound's structural complexity aligns with trends in precision medicine, where small-molecule therapeutics are designed to interact with specific biological targets, such as enzymes or receptors.

The synthesis of CAS No. 891091-42-2 involves multi-step organic reactions, including sulfonylation and N-acylation, which are critical for achieving high purity and yield. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize its physicochemical properties. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to produce such compounds with minimal environmental impact.

From an industrial perspective, N-(3-chloro-4-methylphenyl)-2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide is often discussed in the context of intellectual property and patent landscapes. Companies and academic institutions actively investigate its potential applications, leading to a competitive market for derivative compounds. Searches for "CAS 891091-42-2 suppliers" or "indole sulfonamide analogs" reflect the commercial interest in this niche chemical space.

In summary, N-(3-chloro-4-methylphenyl)-2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide represents a compelling case study in modern chemical research. Its structural features and potential applications align with broader scientific trends, including drug repurposing, sustainable synthesis, and molecular design. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in both academic and industrial settings.